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Compound of Interest

Compound Name: 2-chloro-N-cyclobutyl-4-iodoaniline

Cat. No.: B1427988 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-chloro-N-cyclobutyl-4-iodoaniline

Disclaimer: This document provides a technical guide on the safety and handling precautions

for 2-chloro-N-cyclobutyl-4-iodoaniline. Specific safety data for this compound is not readily

available. The information presented herein is largely extrapolated from the safety data of the

structurally related compound, 2-chloro-4-iodoaniline. Therefore, this guide should be used as

a precautionary resource, and a comprehensive risk assessment should be conducted before

handling 2-chloro-N-cyclobutyl-4-iodoaniline.

Hazard Identification and Classification
While specific toxicological data for 2-chloro-N-cyclobutyl-4-iodoaniline is unavailable, the

parent compound, 2-chloro-4-iodoaniline, is classified as a hazardous substance.[1][2] It is

crucial to handle 2-chloro-N-cyclobutyl-4-iodoaniline with the assumption that it possesses

similar or potentially enhanced hazardous properties.

Signal Word: Danger[1]

Hazard Statements based on 2-chloro-4-iodoaniline:

H301: Toxic if swallowed.[1][3]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]
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H315: Causes skin irritation.[1][4]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1][5]

H373: May cause damage to organs through prolonged or repeated exposure.[3]

H411: Toxic to aquatic life with long lasting effects.[1]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 2-chloro-4-

iodoaniline. These should be considered as estimates for 2-chloro-N-cyclobutyl-4-
iodoaniline.

Property Value

Molecular Formula C6H5ClIN

Molecular Weight 253.47 g/mol [1][2]

Appearance Solid, Brown to light orange powder[4][6]

Melting Point 70-73 °C (lit.)[1][7]

Boiling Point No information available

Flash Point Not applicable[1]

Solubility No information available

Exposure Controls and Personal Protection
Given the potential for high toxicity, stringent exposure controls and the use of appropriate

personal protective equipment (PPE) are mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[6][8]
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Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[8]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection
Chemical safety goggles or a face shield (EN

166).[8]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber,

inspect before use) and a lab coat.[8][9]

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

appropriate filter cartridge is necessary.[8]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust or aerosols.[3]

[8] Wash hands thoroughly after handling.[6][8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Keep

away from incompatible materials such as strong oxidizing agents.[6]

First-Aid Measures
In case of exposure, immediate medical attention is required.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician

immediately.[3][4][8]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. Call a

physician immediately.[3][4][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention immediately.[4][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician immediately.

[3][8][9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing dust and contact with the substance.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3][5]

Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for

disposal. Avoid generating dust.[6]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. The substance should be treated as hazardous waste.[8]
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Experimental Protocols Workflow
General Laboratory Workflow for Handling Hazardous Chemicals
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Caption: General laboratory workflow for handling hazardous chemicals.

Risk Assessment Logic
Risk Assessment Logic for Novel Compounds
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Caption: Logical flow for risk assessment of compounds with limited safety data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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